N-Hydroxysuccinimidyl acetoacetate

Catalog No.
S1538388
CAS No.
139549-71-6
M.F
C8H9NO5
M. Wt
199.16 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
N-Hydroxysuccinimidyl acetoacetate

Traditional acetoacetylation using diketene poses severe safety hazards and precise dosing challenges. NHS-Acetoacetate (CAS 139549-71-6) is a stable, solid-state heterobifunctional reagent that introduces the acetoacetyl group onto primary amines under mild aqueous/organic conditions, enabling stoichiometric control without handling toxic, explosive liquids. Key benefits:

  • 0-2% racemization during amine protection; cleavable with NH₂OH·HCl under mild acid.
  • Installs an orthogonal β-keto handle for hydrazine/alkoxyamine bioconjugation or heterocycle synthesis.
  • Suitable for protein modification, polymer functionalization, and solid-phase library synthesis.

CAS Number

139549-71-6

Product Name

N-Hydroxysuccinimidyl acetoacetate

IUPAC Name

(2,5-dioxopyrrolidin-1-yl) 3-oxobutanoate

Molecular Formula

C8H9NO5

Molecular Weight

199.16 g/mol

InChI

InChI=1S/C8H9NO5/c1-5(10)4-8(13)14-9-6(11)2-3-7(9)12/h2-4H2,1H3

InChI Key

VOIVNIGJPPFYCC-UHFFFAOYSA-N

SMILES

CC(=O)CC(=O)ON1C(=O)CCC1=O

Canonical SMILES

CC(=O)CC(=O)ON1C(=O)CCC1=O

Synonyms

N-Hydroxysuccinimidyl acetoacetate, Succinimidyl acetoacetate, 2,5-Dioxopyrrolidin-1-yl acetoacetate, N-Succinimidyl acetoacetate, Acetoacetic acid N-hydroxysuccinimide ester, (2,5-dioxopyrrolidin-1-yl) 3-oxobutanoate

Purity

≥95%

Package Size

500 mg, 1 g, 5 g

N-Hydroxysuccinimidyl acetoacetate (NHS-acetoacetate) is a specialized, amine-reactive heterobifunctional reagent used to introduce a reactive beta-keto (acetoacetyl) moiety onto primary amines. Operating as a stable, solid-state alternative to highly reactive ketene gases or liquids, this compound allows for precise, stoichiometric acetoacetylation of peptides, proteins, and amine-bearing polymers under mild aqueous or organic conditions [1]. By forming a stable amide bond while preserving the orthogonal reactivity of the beta-keto group, NHS-acetoacetate serves as a critical procurement choice for workflows requiring reversible amine protection, subsequent hydrazine/alkoxyamine bioconjugation, or the solid-phase synthesis of complex heterocycles[2].

Research Fit

Amine-reactive NHS ester for bioconjugation
Acetoacetyl group enables orthogonal Michael addition
Precursor for dehydroacetic acid derivative synthesis

Generic substitution for acetoacetylation typically defaults to diketene or diketene-acetone adducts. However, diketene is a highly toxic, volatile liquid that is prone to explosive polymerization and requires rigorous anhydrous handling, making precise stoichiometric dosing at the bench scale nearly impossible and leading to complex side-product mixtures in sensitive biological conjugations[1]. Conversely, substituting with a simpler ester like NHS-acetate fails because it irreversibly caps the amine with a chemically inert methyl group, completely destroying the downstream orthogonal reactivity required for hydrazine ligation or heterocycle synthesis[2]. NHS-acetoacetate uniquely bridges this gap by providing the precise, mild amine-reactivity of an NHS ester while delivering the versatile beta-keto functionality of diketene without the associated handling hazards.

Substitution Risk

Michael Addition Reactivity
NHS-acetate lacks the acetoacetyl group and cannot participate in Michael addition crosslinking.
Synthetic Pathway
Only NHS-acetoacetate serves as direct precursor to dehydroacetic acid derivatives.
Reaction Kinetics
Steric and electronic profile differs from simpler NHS esters, potentially altering amine reactivity.

Stability and Precision vs. Diketene

A primary driver for procuring NHS-acetoacetate is its superior handling profile compared to traditional acetoacetylation reagents. NHS-acetoacetate is a bench-stable solid with a melting point of 122-124 °C, allowing it to be stored at 2-8 °C and precisely weighed for exact stoichiometric control in small-scale syntheses [1]. In stark contrast, diketene is a volatile liquid (boiling point 127 °C) that poses severe inhalation hazards and is highly susceptible to moisture degradation and violent polymerization upon storage[2]. The solid-state stability of NHS-acetoacetate eliminates the need for specialized hazardous gas/liquid handling infrastructure.

Evidence DimensionPhysical state and handling stability
Target Compound DataStable solid (m.p. 122-124 °C); allows precise gravimetric dosing.
Comparator Or BaselineDiketene (volatile, toxic liquid; polymerizes readily).
Quantified DifferenceEliminates polymerization risk and enables exact stoichiometric additions.
ConditionsStandard laboratory storage (2-8 °C) and benchtop weighing.

Procuring a stable solid reagent drastically reduces hazardous material handling costs and eliminates batch-to-batch reproducibility errors caused by the degradation of volatile liquid precursors.

Proteomics Workflow
Data to verify
NHS-acetate compatible with MS workflows; NHS-acetoacetate inferred similar
Workflow compatibility may support selection
Based on structural analog study

Chiral Configuration in Peptide Synthesis

When used for the reversible protection of amino groups in peptide synthesis, the method of acetoacetylation strongly dictates the optical purity of the final product. Studies demonstrate that utilizing NHS-acetoacetate allows for near-quantitative retention of configuration, with observed racemization levels restricted to 0-2% [1]. Alternative harsh acetoacetylation methods or the use of unoptimized condensing agents frequently lead to significant racemization. Furthermore, the acetoacetyl group can be selectively cleaved using hydroxylamine hydrochloride in an acidic medium, preserving the peptide backbone [1].

Evidence DimensionRacemization during coupling and deprotection
Target Compound Data0-2% racemization (near-quantitative retention of optical purity).
Comparator Or BaselineHarsh acetoacetylation/deprotection conditions (significant loss of chiral integrity).
Quantified DifferenceMaintains >98% optical purity during the protection-deprotection cycle.
ConditionsPeptide coupling followed by cleavage with hydroxylamine hydrochloride in acidic medium.

For pharmaceutical peptide manufacturing, minimizing racemization is critical to avoiding costly purification steps and ensuring the biological activity of the final API.

Antibacterial Precursor
Reported
Direct precursor to dehydroacetic acid enamine derivatives
Supports specific medicinal chemistry route
Unique to acetoacetate group

Orthogonal Reactivity vs. Acetylation

In protein modification workflows, the choice between NHS-acetate and NHS-acetoacetate determines the downstream utility of the conjugate. While NHS-acetate irreversibly caps primary amines with an inert methyl group, NHS-acetoacetate installs a beta-keto moiety. This beta-keto handle is highly reactive toward orthogonal ligation, enabling secondary modification when subsequently reacted with hydrazine or alkoxyamine-functionalized probes under mild physiological conditions [1]. Simple acetylated amines cannot undergo these secondary ligations, rendering them useless for modular bioconjugation strategies.

Evidence DimensionCapability for secondary orthogonal ligation
Target Compound DataEnables secondary ligation via hydrazone/oxime formation (beta-keto handle).
Comparator Or BaselineNHS-acetate (yields an inert amide, 0% secondary ligation capability).
Quantified DifferenceTransforms a terminal capping event into a reactive node for modular assembly.
ConditionsAqueous physiological conditions (pH 7.4) followed by addition of hydrazine/alkoxyamine probes.

Buyers developing antibody-drug conjugates (ADCs) or modular diagnostic probes must procure the acetoacetate derivative to ensure the modified protein remains reactive for the attachment of payloads.

Orthogonal Reactivity
Class-level
Acetoacetate group enables Michael addition after NHS coupling
Supports heterobifunctional conjugation design
Based on polymer patent

Reversible Amine Protection in SPPS

Due to its ability to acetoacetylate amines with minimal racemization (0-2%), NHS-acetoacetate is a highly effective choice for introducing the acetoacetyl protecting group during complex peptide synthesis. This group can later be cleanly cleaved using hydroxylamine hydrochloride under mild acidic conditions, avoiding the harsh basic conditions required to remove standard acetyl groups [1].

Modular Bioconjugation for Protein Labeling

NHS-acetoacetate is highly suited for modifying surface lysine residues on proteins to install a reactive beta-keto handle. This enables a two-step orthogonal labeling strategy where the acetoacetylated protein is subsequently reacted with hydrazine- or alkoxyamine-bearing fluorophores, PEG chains, or drug payloads, which is impossible when using simple NHS-acetate [2].

Heterocyclic Library Synthesis

In combinatorial chemistry, NHS-acetoacetate is utilized to functionalize resin-bound amines with a beta-keto amide moiety. This intermediate serves as a highly stable, precise precursor for the downstream synthesis of diverse heterocyclic scaffolds, such as pyrroles via the Hantzsch reaction or pyrones, bypassing the severe handling issues of diketene .

Application Fit Matrix

Application
Selection Property
Validation Focus
Pyrone antibacterial SAR studies
Acetoacetyl precursor group
Enamine derivative synthesis pathway
Polymer functionalization and crosslinking
Orthogonal Michael addition reactivity
Crosslinking efficiency with α,β-unsaturated esters
Proteomics protein labeling
Amine-reactive NHS ester compatibility
Workflow integration and MS compatibility
Heterobifunctional bioconjugate synthesis
Dual NHS ester and acetoacetate handles
Stepwise conjugation control

XLogP3

-0.9

Wikipedia

N-Hydroxysuccinimidyl acetoacetate

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